2-[(4-Methoxyphenyl)sulfonyl]acetohydrazide

• IUPAC Name: 2-(4-methoxyphenyl)sulfonylacetohydrazide
• InChI: InChI=1S/C9H12N2O4S/c1-15-7-2-4-8(5-3-7)16(13,14)6-9(12)11-10/h2-5H,6,10H2,1H3,(H,11,12)
• InChI Key: VMBVOLXSXACPDL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)CC(=O)NN
• Molecular Formula: C9H12N2O4S
• Molecular Weight: 244.27 g/mol
• CAS No.: 2879-04-1

Description

“2-[(4-Methoxyphenyl)sulfonyl]acetohydrazide” is a chemical compound with the molecular formula C9H12N2O4S and a molecular weight of 244.27. It is intended for research use only and is not suitable for human or veterinary use.

Synthesis Analysis

While specific synthesis methods for “this compound” were not found, a general procedure for the preparation of similar compounds involves heating a mixture of the required reactants in dry DMF and TEA. The completion of the reaction is checked by TLC.

Molecular Structure Analysis

The molecular structure of “this compound” consists of 9 carbon atoms, 12 hydrogen atoms, 2 nitrogen atoms, 4 oxygen atoms, and 1 sulfur atom.

Scientific Research Applications

Metabolic Analysis and Drug Response

Research indicates that sulfonylureas, a category which includes compounds like 2-[(4-Methoxyphenyl)sulfonyl]acetohydrazide, are commonly used in treating type 2 diabetes mellitus. They have a considerable incidence of monotherapy failure, necessitating a deeper understanding of the drug response mechanism and the development of biomarkers for precision medicine. A study employing a pseudotargeted gas chromatography-mass spectrometry method investigated the serum metabolic profiling of significant and nonsignificant responders to gliclazide modified-release monotherapy, revealing associations with TCA cycle alterations, ketone body metabolism, lipid oxidation, and branched-chain amino acid catabolism (Zhou et al., 2018).

Pharmacokinetics and Metabolism

Research on compounds like this compound also focuses on understanding their pharmacokinetics and metabolism. For instance, a study on acetaminophen, a commonly used analgesic, revealed the separation and measurement of various metabolites, including 2-methoxyacetaminophen and its conjugates, through high-resolution anion exchange separation and high-resolution liquid chromatography. The research underscores the complexity of drug metabolism and the importance of detailed analytical methods to understand the pharmacokinetics of therapeutic compounds (Mrochek et al., 1974).

Therapeutic Implications in Comorbid Conditions

Investigations into the therapeutic implications of drugs similar to this compound often consider their use in managing comorbid conditions. A retrospective prescription-based survey in Bahrain examined the prescribing patterns of antihypertensive and antidiabetic drugs in patients with type 2 diabetes and hypertension. The findings highlight the complexity of treating comorbid conditions and the need to align prescribing patterns with guidelines to optimize therapeutic outcomes (Al Khaja et al., 2001).

Mechanism of Action

Target of Action

Similar compounds with benzimidazole and sulfonyl moieties have been studied for their antimicrobial activities . These compounds often target key functional proteins in bacterial cell division .

Mode of Action

This is based on the known antimicrobial activities of related compounds .

Biochemical Pathways

Related compounds have been shown to interfere with bacterial cell division , which suggests that this compound may also affect similar pathways.

Result of Action

Based on the known antimicrobial activities of related compounds , it can be inferred that this compound may inhibit the growth of bacteria.

Biochemical Analysis

Biochemical Properties

2-[(4-Methoxyphenyl)sulfonyl]acetohydrazide has been found to interact with various biomolecules in biochemical reactions . It has been shown to have in vivo anti-inflammatory and in vitro anti-oxidant activities . The compound has been screened for its potential as an anti-inflammatory drug, showing significant effects in reducing inflammation in animal models .

Cellular Effects

The compound has been found to have significant effects on various types of cells and cellular processes . It influences cell function by modulating inflammatory responses and oxidative stress

Molecular Mechanism

It is believed to exert its effects at the molecular level through interactions with biomolecules and potential inhibition or activation of enzymes

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models . The compound has been found to significantly reduce inflammation in animal models at certain dosages . Information on any threshold effects observed in these studies, as well as any toxic or adverse effects at high doses, is currently limited.